Acamprosate-d12 Calcium (dipropyl-d12)

Specification

• CAS No.: 1225580-91-5
• Molecular Formula: C5H10CaNO4S+
• Molecular Weight: 412.55
• IUPAC Name: calcium;3-acetamido-1,1,2,2,3,3-hexadeuteriopropane-1-sulfonate
• Standard InChI: InChI=1S/C5H11NO4S.Ca/c1-5(7)6-3-2-4-11(8,9)10;/h2-4H2,1H3,(H,6,7)(H,8,9,10);/q;+2/p-1/i2D2,3D2,4D2
• SMILES: CC(=O)NCCCS(=O)(=O)[O-].[Ca+2]

Introduction

Relationship to Parent Compound

Comparison with Non-deuterated Acamprosate

The parent compound, acamprosate calcium, is an FDA-approved medication used in the treatment of alcohol use disorder since 2004. Acamprosate calcium functions by modulating neurotransmission and helping to restore balance between glutamate and GABA systems in the brain, which are disrupted by chronic alcohol consumption. While maintaining the same pharmacological core structure, Acamprosate-d12 Calcium incorporates deuterium atoms at specific positions, creating a mass-distinguishable analog with potentially altered metabolic properties.

Applications and Uses

Physical and Chemical Properties

Physical Characteristics

Acamprosate-d12 Calcium (dipropyl-d12) is typically supplied as a white to off-white solid with a purity exceeding 95% as determined by HPLC analysis. The compound exhibits limited solubility in typical organic solvents, being slightly soluble in DMSO and methanol.

Synthesis and Manufacturing Considerations

Quality Control

Quality control for Acamprosate-d12 Calcium typically involves assessing:

• Isotopic purity (degree of deuteration)

• Chemical purity

• Identity confirmation through spectroscopic methods

• Absence of significant impurities

Pharmacokinetic Considerations

Analytical Applications in Pharmacokinetic Studies

Deuterated acamprosate has proven valuable in pharmacokinetic studies of the parent compound. In a bioequivalence evaluation using LC-MS/MS, researchers quantified acamprosate calcium in plasma samples from healthy Chinese male volunteers. Such studies benefit from deuterated internal standards by providing clear separation between the analyte and standard in mass spectrometry analysis, improving accuracy and precision of quantification.

Future Research Directions

Expanding Analytical Applications

Future research involving Acamprosate-d12 Calcium may focus on developing more sensitive and selective analytical methods for detecting and quantifying acamprosate in complex biological matrices. As analytical instrumentation continues to advance, the compound will likely find expanded applications in metabolomics, pharmacokinetics, and clinical studies.

Mechanism of Action Investigations

Given that the calcium component of acamprosate has been suggested to play a role in its therapeutic effects, isotopically labeled versions may contribute to further elucidating the compound's mechanism of action. Studies have indicated that calcium is potentially an active moiety of acamprosate, and deuterated analogs could help track the fate and interactions of both the calcium and the organic components within biological systems.